Iron(III )–Ethylenediaminetetraacetic AcidMediated Oxidation of Thiols to Disulfides with MolecularOxygen†

Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A702061I

Abstract
Fe III –EDTA in aqueous methanoloffers a simple environmentally acceptable synthetic tool foroxidizing thiols to the corresponding disulfides by molecularoxygen in excellent yields, under mild conditions and devoid ofside reactions.
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